Cas no 289039-82-3 (Methyl 5-chloro-2-iodobenzoate)

• Product Name: Methyl 5-chloro-2-iodobenzoate
• CAS No: 289039-82-3
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• MDL: MFCD00144772
• CID: 248964
• PubChem ID: 23510379
• Update Time: 2025-04-19

Methyl 5-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-chloro-2-iodo-, methyl ester
• methyl 5-chloro-2-iodobenzoate
• METHYL-5-CHLORO-2-IODOBENZOATE
• 5-Chloro-2-iodobenzoicacid methyl ester
• QC-4528
• Benzoic acid, 5-chloro-2-iodo-, methyl ester
• 5-Chloro-2-iodobenzoic acid methyl ester
• methyl5-chloro-2-iodobenzoate
• LNCNRPALSKTJBG-UHFFFAOYSA-N
• AM90256
• AS02931
• AK194044
• SY270858
• F14202
• EN300-3536561
• MFCD00144772
• 289039-82-3
• DTXSID70634639
• AKOS026672091
• DS-10411
• A931873
• SCHEMBL6420613
• CS-0030377
• Methyl 5-chloro-2-iodobenzoate

• MDL： MFCD00144772
• Inchi： 1S/C8H6ClIO2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• InChI Key： LNCNRPALSKTJBG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 295.91000
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.838
• Boiling Point: 295.649°C at 760 mmHg
• Flash Point: 132.604°C
• Refractive Index: 1.608
• PSA: 26.30000
• LogP: 2.73120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters